Cas no 41315-18-8 (Cyclohexanecarboxylic acid, 1-(3-chloro-4-cyclohexylphenyl)-)

Cyclohexanecarboxylic acid, 1-(3-chloro-4-cyclohexylphenyl)- structure
41315-18-8 structure
Product Name:Cyclohexanecarboxylic acid, 1-(3-chloro-4-cyclohexylphenyl)-
CAS No:41315-18-8
MF:C19H25ClO2
MW:320.853605031967
CID:2634541
PubChem ID:218941
Update Time:2025-04-21

Cyclohexanecarboxylic acid, 1-(3-chloro-4-cyclohexylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chloro-4-cyclohexylphenyl)cyclohexane-1-carboxylic acid
    • DTXCID90116780
    • 1-(3-Chloro-4-cyclohexylphenyl)cyclohexanecarboxylic acid
    • Cyclohexanecarboxylic acid, 1-(3-chloro-4-cyclohexylphenyl)-
    • TAI-402
    • 41315-18-8
    • DTXSID30194289
    • Inchi: 1S/C19H25ClO2/c20-17-13-15(19(18(21)22)11-5-2-6-12-19)9-10-16(17)14-7-3-1-4-8-14/h9-10,13-14H,1-8,11-12H2,(H,21,22)
    • InChI Key: IFWUDZLEHZDKDS-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C1CCCCC1)C1(C(=O)O)CCCCC1

Computed Properties

  • Exact Mass: 320.1543077Da
  • Monoisotopic Mass: 320.1543077Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 37.3Ų
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